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Compound of Interest

Compound Name:
4-Acetylpiperidine-1-carbonyl

chloride

Cat. No.: B039807 Get Quote

An In-depth Technical Guide on 1-Acetylpiperidine-4-carbonyl Chloride

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, analysis, and reactivity of 1-acetylpiperidine-4-carbonyl chloride. This compound is a

key intermediate in organic synthesis, particularly for the development of active ingredients in

pharmaceuticals and pesticides.[1][2]

Physicochemical Properties
1-Acetylpiperidine-4-carbonyl chloride is a solid, often appearing as a white to yellow or pale

orange powder or crystals.[1][3] It is characterized by its moisture sensitivity and hygroscopic

nature, necessitating storage in a refrigerator under an inert atmosphere.[1][3]

Table 1: Summary of Physicochemical Data
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Property Value Source(s)

Molecular Formula C₈H₁₂ClNO₂ [1]

Molar Mass 189.64 g/mol [1][4]

Melting Point 135-137°C [1][2][3]

Boiling Point 308.0 ± 35.0 °C (Predicted) [1][3]

Density 1.224 g/cm³ [1][3]

Appearance Yellow to Pale Orange Solid [1]

Solubility Slightly soluble in DMSO [1][3]

Flash Point 140.1°C [1][3]

Vapor Pressure 0.0007 mmHg at 25°C [1][3]

Refractive Index 1.496 [1][3]

pKa -1.59 ± 0.40 (Predicted) [1][3]

LogP 0.171 [5]

Stability
Moisture sensitive; unstable at

room temperature.[1][4]

CAS Number 59084-16-1 [1]

Experimental Protocols
Synthesis of 1-Acetylpiperidine-4-carbonyl chloride
A common method for the synthesis of acyl chlorides is the reaction of the corresponding

carboxylic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride

((COCl)₂). The following is a generalized protocol for this transformation.

Methodology:

Reaction Setup: 1-Acetylpiperidine-4-carboxylic acid is dissolved in an inert anhydrous

solvent (e.g., dichloromethane or toluene) under an inert atmosphere (e.g., nitrogen or

argon).
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Addition of Chlorinating Agent: A stoichiometric excess of thionyl chloride or oxalyl chloride is

added dropwise to the solution at a controlled temperature, typically 0°C, to manage the

exothermic reaction. A catalytic amount of dimethylformamide (DMF) is often added when

using oxalyl chloride.

Reaction Progression: The reaction mixture is allowed to warm to room temperature and

stirred for several hours until the evolution of gaseous byproducts (SO₂ and HCl for thionyl

chloride; CO, CO₂, and HCl for oxalyl chloride) ceases.

Isolation of Product: The solvent and excess chlorinating agent are removed under reduced

pressure. The crude 1-acetylpiperidine-4-carbonyl chloride is then purified, typically by

recrystallization or distillation under high vacuum, to yield the final product.
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Synthesis Workflow

Start: 1-Acetylpiperidine-4-carboxylic Acid

Dissolve in Anhydrous Solvent

Add Chlorinating Agent (e.g., SOCl₂) at 0°C

Stir at Room Temperature

Remove Solvent under Reduced Pressure

Purify by Recrystallization/Distillation

End: 1-Acetylpiperidine-4-carbonyl chloride

 

General Analytical Workflow (HPLC)

Sample Preparation

Injection onto HPLC System

Separation on RP Column

UV Detection

Data Analysis and Quantification

Purity Assessment
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Reactivity Profile

1-Acetylpiperidine-4-carbonyl chloride

Water (H₂O)

Hydrolysis

Alcohol (R-OH)

Alcoholysis

Amine (R-NH₂)

Aminolysis

Carboxylic Acid Ester Amide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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